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A Guide to Inter-Laboratory Comparisons for
Nickel-63 Measurements

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies and performance in the
measurement of Nickel-63 (Ni-63), a pure beta-emitting radionuclide of significant interest in
nuclear waste characterization and as a calibration standard. The content is based on data
from proficiency testing exercises and established radiochemical procedures.

Data Presentation: Performance in Proficiency
Testing

Inter-laboratory comparisons and proficiency tests are crucial for assessing the accuracy and
comparability of measurements among different laboratories. The following table summarizes
the performance of laboratories in a recent environmental radioactivity proficiency test exercise
for the measurement of Ni-63 in an agueous sample. The performance is evaluated against a
certified reference value.
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Performance Metric

Value

Assigned Reference Value (Bg/g)

3.589 + 0.034

Performance Assessment

Based on z-scores and zeta scores

Classification Criteria

In Agreement

Absolute z-score and zeta score < 2.576

Questionable

One of the scores > 2.576

Discrepant

Both scores > 2.576

Data derived from the NPL Environmental Radioactivity Proficiency Test Exercise 2023/24. The

exercise involved the analysis of an aqueous sample containing a mixture of radionuclides,

including Ni-63. Over 400 results were submitted for all analytes in this exercise, with the

majority of results for individual radionuclides being in agreement with the assigned values.[1]

Experimental Protocols: A Standardized Approach

The accurate measurement of Ni-63, a low-energy beta emitter, necessitates its chemical

separation from interfering radionuclides and sample matrix components prior to quantification

by liquid scintillation counting (LSC). The following protocol outlines a widely accepted

methodology.

Radiochemical Separation of Nickel-63

o Sample Preparation: An aliquot of the sample (e.g., aqueous solution, digested solid waste)

is taken for analysis. A known amount of stable nickel carrier is added to allow for the

determination of the chemical yield of the separation process.

« Initial Purification (Hydroxide Precipitation): The pH of the solution is adjusted to precipitate

metal hydroxides, including nickel hydroxide, while leaving some interfering ions in solution.

o Selective Precipitation with Dimethylglyoxime (DMG): The hydroxide precipitate is

redissolved, and the pH is adjusted. Dimethylglyoxime is then added to selectively
precipitate a bright red nickel-DMG complex. This is a highly specific step for nickel

separation.
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» lon Exchange Chromatography: For further purification, the nickel-DMG precipitate can be
redissolved and passed through an anion exchange resin column. This step removes
remaining interfering radionuclides.

» Final Preparation for LSC: The purified nickel solution is evaporated to dryness and
redissolved in a suitable acid. This final solution is then mixed with a liquid scintillation
cocktail.

Liquid Scintillation Counting (LSC)

The prepared vial containing the purified Ni-63 and scintillation cocktail is placed in a liquid
scintillation counter. The low-energy beta particles emitted by Ni-63 interact with the scintillator,
producing photons of light that are detected by photomultiplier tubes. The activity of Ni-63 is
determined by comparing the sample count rate to that of a calibrated Ni-63 standard. Quench
correction is essential to account for any reduction in the light output.

Mandatory Visualizations
Inter-Laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison or
proficiency test for Ni-63 measurement.
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Workflow of a Ni-63 proficiency testing exercise.
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Radiochemical Separation Signaling Pathway

This diagram illustrates the key steps and decision points in the radiochemical separation of
Nickel-63 for subsequent analysis.
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Radiochemical separation workflow for Ni-63 analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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